(Z)-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(pyridin-3-yl)acrylamide

• IUPAC Name: (Z)-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-3-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C17H16N4O2S/c1-12-20-16-14(6-10-24-16)17(23)21(12)9-8-19-15(22)5-4-13-3-2-7-18-11-13/h2-7,10-11H,8-9H2,1H3,(H,19,22)/b5-4-
• InChI Key: IIMVCDADEWMION-PLNGDYQASA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)C=CC3=CN=CC=C3
• Isomeric SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)/C=C\C3=CN=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

(Z)-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(pyridin-3-yl)acrylamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Thieno[2,3-d]pyrimidines and their derivatives are synthesized through various chemical reactions, showcasing the versatility of these compounds in chemical synthesis. For instance, Amr et al. (2007) reported the synthesis of pyridines, pyrimidinones, and oxazinones with anti-inflammatory activity using citrazinic acid as a starting material, indicating the potential medicinal applications of these compounds (Amr, Sabry, & Abdulla, 2007). Similarly, the work by Kostenko et al. (2007) and Dyachenko et al. (2020) elaborated on the synthesis and reactivity of 3-amino-9-methoxymethyl-7-methyl-3,4-dihydropyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-ones, which further demonstrates the chemical versatility and potential application areas of these compounds (Kostenko, Lipunov, Kaigorodova, & Konyushkin, 2007); (Dyachenko, Dyachenko, Dorovatovsky, Khrustalev, & Nenajdenko, 2020).

Biological Evaluation

The biological evaluation of thieno[2,3-d]pyrimidine derivatives highlights their potential as therapeutic agents. Bhuiyan et al. (2006) synthesized and assessed the antimicrobial activity of new thienopyrimidine derivatives, showing their effectiveness against various microbial strains (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006). Furthermore, Rahmouni et al. (2016) explored novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase agents, indicating the potential for developing new therapeutic drugs (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).